N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C19H25N3O5/c1-5-26-17(27-6-2)12-20-19(24)18-15(25-4)11-16(23)22(21-18)14-9-7-13(3)8-10-14/h7-11,17H,5-6,12H2,1-4H3,(H,20,24)
• InChI Key: GGOJLSQFOJRVGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC(=O)C1=NN(C(=O)C=C1OC)C2=CC=C(C=C2)C)OCC
• Molecular Formula: C19H25N3O5
• Molecular Weight: 375.4 g/mol

Description

N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide, also known as DMPO, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DMPO belongs to the pyridazine class of compounds and exhibits interesting biological properties that make it a promising candidate for drug development.

Mechanism of Action

Target of Action

Similar pyrazole-bearing compounds have been known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities .

Mode of Action

It’s known that pyrazole derivatives can interact with various biological targets, leading to a range of pharmacological effects .

Biochemical Pathways

Similar compounds have been shown to have antileishmanial and antimalarial activities, suggesting they may interact with the biochemical pathways of these organisms .

Result of Action

Similar compounds have been shown to have potent antileishmanial and antimalarial activities .

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide for lab experiments is its availability and ease of synthesis. N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide is readily available from commercial sources and can be synthesized in the lab using established protocols. Additionally, N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide has been extensively studied in vitro and in vivo, making it a well-characterized compound for research purposes. However, one limitation of N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide. One potential area of study is the development of N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide-based cancer therapies. N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide has shown promising anti-tumor activity in preclinical studies, and further research is needed to determine its efficacy and safety in humans. Additionally, N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide may have applications in the treatment of other inflammatory diseases, such as arthritis. Further research is needed to fully understand the mechanism of action of N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide involves a multi-step process that starts with the reaction of 2,2-diethoxyethanol with 4-methylphenylhydrazine to form the corresponding hydrazone. This intermediate is then reacted with 4-methoxy-1,3-dioxo-6-phenyl-1,2,3,6-tetrahydropyridazine to yield N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide. The synthesis method has been optimized to improve the yield and purity of N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide, making it readily available for research purposes.

Scientific Research Applications

N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide has been extensively studied for its potential therapeutic applications. One of the main areas of research has been in the field of cancer treatment. N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide has been shown to have anti-tumor activity in vitro and in vivo, making it a promising candidate for the development of cancer therapies. Additionally, N-(2,2-diethoxyethyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide has been studied for its anti-inflammatory and anti-oxidant properties, which may have applications in the treatment of inflammatory diseases such as arthritis.